Cas no 112009-28-6 (1,5-Diphenyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde
• CAS No: 112009-28-6
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• MDL: MFCD04115088
• CID: 129486
• PubChem ID: 53407084
• Update Time: 2025-06-08

1,5-Diphenyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde,1,5-diphenyl-
• 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde
• 1,5-diphenylpyrazole-3-carbaldehyde
• 1,5-Diphenylpyrazole-3-carboxaldehyde
• 1H-Pyrazole-3-carboxaldehyde,1,5-diphenyl
• AKOS024260352
• KUMVINZWWAVEME-UHFFFAOYSA-N
• DTXSID60695774
• MFCD04115088
• FT-0725224
• 112009-28-6
• SCHEMBL4245811
• AB19583
• CS-0341857

• MDL： MFCD04115088
• Inchi： 1S/C16H12N2O/c19-12-14-11-16(13-7-3-1-4-8-13)18(17-14)15-9-5-2-6-10-15/h1-12H
• InChI Key： KUMVINZWWAVEME-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C2C=CC=CC=2)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 248.09500
• Monoisotopic Mass: 248.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 3.3

Experimental Properties

• PSA: 34.89000
• LogP: 3.35180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde

Introduction to 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde (CAS No. 112009-28-6)

1,5-Diphenyl-1H-pyrazole-3-carbaldehyde, with the CAS number 112009-28-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and two phenyl groups, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde is defined by its molecular formula, C₁₅H₁₂N₂O, and a molecular weight of 236.27 g/mol. The compound's pyrazole core is known for its biological activity and has been extensively studied for its potential in various therapeutic applications. The presence of the aldehyde functional group at the 3-position of the pyrazole ring adds to its reactivity and versatility in synthetic transformations.

Recent advancements in the field have highlighted the significance of 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers synthesized a series of 1,5-diphenylpyrazole-based compounds and evaluated their efficacy in various in vitro and in vivo models. The results indicated that these derivatives could potentially be used as non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

In another notable study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde as a key intermediate in the synthesis of novel antitumor agents. The research team developed a series of pyrazole derivatives and tested their cytotoxic activity against various cancer cell lines. The findings revealed that certain derivatives exhibited significant antitumor activity, particularly against breast and lung cancer cells. This study underscores the potential of 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde as a lead compound for further drug development.

The synthetic accessibility of 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde has also been a subject of interest. A recent review article in the Tetrahedron Letters detailed several efficient synthetic routes to prepare this compound and its derivatives. One notable method involves the condensation of 3-acetylpyrazole with benzaldehyde followed by an aldol condensation reaction. This approach provides high yields and excellent purity, making it suitable for large-scale production.

Beyond its therapeutic applications, 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde has also found utility in materials science. A study published in the Journal of Materials Chemistry C reported the use of this compound as a building block for constructing supramolecular assemblies with unique optical properties. The researchers demonstrated that these assemblies could be used as sensors for detecting specific analytes, opening up new possibilities for applications in environmental monitoring and medical diagnostics.

In conclusion, 1,5-Diphenyl-1H-pyrazole-3-carbaldehyde (CAS No. 112009-28-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical reactivity make it an attractive scaffold for developing novel therapeutic agents and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in various scientific disciplines.